Cas no 73075-50-0 (6,8-Dichloro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride)

• Product Name: 6,8-Dichloro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride
• CAS No: 73075-50-0
• MF: C₉H₁₀Cl₃N
• MW: 238.541399478912
• MDL: MFCD13181513
• CID: 1759095
• PubChem ID: 12595080
• Update Time: 2025-06-10

6,8-Dichloro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,8-DICHLORO-1,2,3,4-TETRAHYDROISOQUINOLINE HYDROCHLORIDE
• 6,8-dichloro-1,2,3,4-tetrahydroisoquinoline
• hydrochloride
• 6,8-Dichloro-1,2,3,4-tetrahydro-isoquinoline hydrochloride
• DB-333317
• 6,8-DICHLORO-1,2,3,4-TETRAHYDROISOQUINOLINEHYDROCHLORIDE
• EN300-102833
• AKOS016910484
• Z1367006625
• 73075-50-0
• 6,8-Dichloro-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
• DTXSID10503774
• CS-0230226
• 6,8-dichloro-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• SB38486
• MFCD13181513
• 6,8-Dichloro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride

• MDL： MFCD13181513
• Inchi： 1S/C9H9Cl2N.ClH/c10-7-3-6-1-2-12-5-8(6)9(11)4-7;/h3-4,12H,1-2,5H2;1H
• InChI Key： QKXXBZDVPZFIGG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1CNCC2)Cl.Cl

Computed Properties

• Exact Mass: 236.987882g/mol
• Monoisotopic Mass: 236.987882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6,8-Dichloro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride

Research Brief on 6,8-Dichloro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride (CAS: 73075-50-0)

6,8-Dichloro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride (CAS: 73075-50-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound belongs to the tetrahydroisoquinoline class, which has been extensively studied for its diverse pharmacological properties, including its potential as a central nervous system (CNS) agent. Recent research has focused on its synthesis, biological activity, and potential therapeutic applications, making it a promising candidate for further investigation.

The compound's molecular structure, characterized by the presence of two chlorine atoms at the 6 and 8 positions, contributes to its unique chemical and biological properties. Recent studies have explored its role as a precursor in the synthesis of more complex molecules, particularly those targeting neurotransmitter receptors. Its hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmacological studies and potential clinical applications.

One of the key areas of research involving 6,8-Dichloro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride is its interaction with adrenergic and dopaminergic receptors. Preliminary in vitro studies have demonstrated its affinity for these receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

Recent advancements in synthetic chemistry have also enabled more efficient and scalable production of 6,8-Dichloro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride. Novel synthetic routes have been developed, reducing the cost and time associated with its production while maintaining high purity and yield. These advancements are critical for facilitating large-scale studies and eventual commercialization.

In addition to its potential therapeutic applications, 6,8-Dichloro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride has been investigated for its role in chemical biology. Researchers have utilized this compound as a tool to study receptor-ligand interactions and signal transduction pathways. Its well-defined chemical properties make it an ideal candidate for such studies, providing valuable insights into the mechanisms underlying various physiological processes.

Despite the promising findings, challenges remain in the development of 6,8-Dichloro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 6,8-Dichloro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride (CAS: 73075-50-0) represents a promising area of research in the field of medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable tool for drug discovery and chemical biology. Continued research and development efforts are expected to shed more light on its therapeutic potential and pave the way for its application in treating various diseases.